![molecular formula C11H13NO4 B1438556 2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate CAS No. 1192806-63-5](/img/structure/B1438556.png)
2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate
Overview
Description
2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate, also known as HEPAA, is an organic compound that has been used in a variety of scientific research applications. It is a versatile compound, with a wide range of applications in both biochemical and physiological research. HEPAA has been used in a number of laboratory experiments, and has been found to have a number of advantages and limitations.
Scientific Research Applications
2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate has been used in a variety of scientific research applications, including the study of proteins, enzymes, and other biological molecules. It has also been used in the study of drug metabolism and drug-target interactions. In addition, this compound has been used in the study of cell signaling pathways and in the development of new drugs.
Mechanism of Action
2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate acts as an enzyme inhibitor, meaning that it binds to enzymes and prevents them from performing their normal functions. This inhibition can be used to study the effects of drugs on enzymes, and to develop new drugs.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in drug metabolism, and to inhibit the activity of proteins involved in cell signaling pathways. In addition, this compound has been found to affect the activity of hormones and other biochemical molecules.
Advantages and Limitations for Lab Experiments
2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate has a number of advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, this compound is a relatively stable compound, making it suitable for long-term storage. However, this compound has a number of limitations for laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, this compound is not very reactive, which limits its use in biochemical and physiological experiments.
Future Directions
There are a number of potential future directions for 2-Hydroxyethyl [(4-methylphenyl)amino](oxo)acetate. One potential direction is to use this compound to study the effects of drugs on enzymes and proteins involved in drug metabolism and cell signaling pathways. In addition, this compound could be used to develop new drugs, as it has been shown to inhibit the activity of enzymes and proteins involved in drug metabolism and cell signaling pathways. Finally, this compound could be used to study the effects of hormones and other biochemical molecules, as it has been shown to affect their activity.
Properties
IUPAC Name |
2-hydroxyethyl 2-(4-methylanilino)-2-oxoacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-8-2-4-9(5-3-8)12-10(14)11(15)16-7-6-13/h2-5,13H,6-7H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIZKNZFJTXPVKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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